N,N-diethyl-4-phenyl-1-piperazinecarboxamide

• IUPAC Name: N,N-diethyl-4-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C15H23N3O/c1-3-16(4-2)15(19)18-12-10-17(11-13-18)14-8-6-5-7-9-14/h5-9H,3-4,10-13H2,1-2H3
• InChI Key: KUWGMZBAODFZOK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCN(CC1)C2=CC=CC=C2
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

N,N-diethyl-4-phenyl-1-piperazinecarboxamide (DEPP) is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. DEPP is a piperazine derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-4-phenyl-1-piperazinecarboxamide is not fully understood, but it is believed to interact with various neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. N,N-diethyl-4-phenyl-1-piperazinecarboxamide has also been shown to modulate ion channels and receptors, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
N,N-diethyl-4-phenyl-1-piperazinecarboxamide has been shown to exhibit a range of biochemical and physiological effects, including anticonvulsant, antidepressant, and analgesic effects. It has also been shown to modulate the release of neurotransmitters and to have anxiolytic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-diethyl-4-phenyl-1-piperazinecarboxamide in lab experiments is its potential to exhibit a range of biological activities, making it a versatile tool for investigating various pharmacological pathways. However, its complex mechanism of action and potential side effects must be taken into consideration when designing experiments.

Future Directions

There are several future directions for research involving N,N-diethyl-4-phenyl-1-piperazinecarboxamide, including further investigation into its mechanism of action, its potential as a therapeutic agent for various neurological disorders, and its potential as a tool for drug discovery. Additionally, research into the safety and toxicity of N,N-diethyl-4-phenyl-1-piperazinecarboxamide is necessary to fully understand its potential applications in pharmacology.

Scientific Research Applications

N,N-diethyl-4-phenyl-1-piperazinecarboxamide has been studied extensively for its potential applications in pharmacology, particularly in the development of novel drugs. It has been shown to exhibit a range of biological activities, including anticonvulsant, antidepressant, and analgesic effects.

Synthesis routes and methods

Procedure details

In 70 ml of chloroform was dissolved 12.0 g (0.074 mole) of 1-phenylpiperazine at room temperature, and a solution of 10.9 g (0.08 mole) of diethylcarbamoyl chloride in 30 ml of chloroform was dropped to the above solution over a period of 30 minutes. Then, the mixture was stirred at 40° C. for 5 hours and then cooled. The precipitated white crystal was removed, and the filtrate was concentrated under reduced pressure and 50 ml of a 25% aqueous solution of sodium hydroxide was added. The mixture was extracted 2 times with 50 ml of benzene and dried with anhydrous sodium sulfate. The solvent was removed by distillation to obtain crude 1-phenyl-4-diethylcarbamoylpiperazine as the residue. By distillation under reduced pressure, 5.7 g of a purified product having a boiling point of 180.5° C. at 2.3 mm Hg was obtained. The yield was 29.5%. The elementary analysis values are as follows.